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Compound of Interest

Compound Name:
Cyclopropyl(4-fluoro-3-

methylphenyl)methanol

CAS No.: 1181600-68-9

Cat. No.: B2468207 Get Quote

CAS: 1181600-68-9 Formula: C₁₁H₁₃FO Molecular Weight: 180.22 g/mol [1]

Executive Summary: The Strategic Value of the
Scaffold
In modern medicinal chemistry, the "Magic Methyl" effect and strategic fluorination are critical

for optimizing drug potency and metabolic stability. Cyclopropyl(4-fluoro-3-
methylphenyl)methanol integrates three distinct pharmacophoric advantages into a single

scaffold:

Metabolic Blockade: The 4-fluoro substituent blocks para-hydroxylation (a common Phase I

metabolic route), while the 3-methyl group sterically hinders ortho-oxidation and increases

lipophilicity (logP modulation).

Conformational Rigidity: The cyclopropyl group acts as a rigid bioisostere for isopropyl or

tert-butyl groups. Its unique electronic character ("banana bonds" with high p-character)

allows for specific pi-stacking interactions within receptor binding pockets.

Chiral Handle: The secondary alcohol provides a versatile handle for installing chiral amines

(via Ritter or Mitsunobu reactions) or ketones (via oxidation), essential for creating

enantiopure active pharmaceutical ingredients (APIs).
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Chemical Properties & Specifications
Property Value / Specification

Appearance Colorless to pale yellow oil or low-melting solid

Boiling Point ~280°C (Predicted)

Density 1.18 ± 0.1 g/cm³ (Predicted)

pKa 13.8 (Secondary Alcohol)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Chirality
Racemic (contains 1 chiral center at the carbinol

carbon)

Flash Point >110°C

Synthesis Protocol: Grignard Addition
The most robust route to CAS 1181600-68-9 involves the nucleophilic addition of

cyclopropylmagnesium bromide to 4-fluoro-3-methylbenzaldehyde. This protocol ensures high

yield and minimizes the formation of bis-addition byproducts.

Reagents
Precursor: 4-Fluoro-3-methylbenzaldehyde (CAS 135427-08-6)

Reagent: Cyclopropylmagnesium bromide (0.5 M in THF) (CAS 23719-80-4)

Solvent: Anhydrous Tetrahydrofuran (THF)

Quench: Saturated Ammonium Chloride (NH₄Cl)

Step-by-Step Methodology
Inert Atmosphere Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic

stir bar, addition funnel, and nitrogen inlet. Cool to 0°C using an ice/water bath.
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Substrate Dissolution: Charge the flask with 4-Fluoro-3-methylbenzaldehyde (1.0 eq)

dissolved in anhydrous THF (5 mL per mmol).

Grignard Addition (Critical Step):

Add Cyclopropylmagnesium bromide (1.2 eq) dropwise via the addition funnel over 30

minutes.

Technical Note: Maintain internal temperature <5°C to prevent enolization or side

reactions.

Reaction Monitoring: Allow the mixture to warm to room temperature (25°C) and stir for 2–4

hours. Monitor via TLC (Hexane:EtOAc 8:1) or LC-MS for the disappearance of the aldehyde

peak.

Quench & Workup:

Cool the mixture back to 0°C.

Slowly add saturated aqueous NH₄Cl to quench excess Grignard reagent. Caution:

Exothermic gas evolution.

Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and

concentrate in vacuo.

Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-20% EtOAc in

Hexanes) to yield the target alcohol.

Synthesis Pathway Diagram

4-Fluoro-3-methylbenzaldehyde
(CAS 135427-08-6)

Mg-Alkoxide Complex

THF, 0°C
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Cyclopropyl MgBr
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Cyclopropyl(4-fluoro-3-methylphenyl)methanol
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Figure 1: Grignard synthesis pathway for CAS 1181600-68-9.

Downstream Applications & Transformations
This alcohol serves as a "pivot point" for divergent synthesis.

A. Oxidation to Ketone
Reagents: Dess-Martin Periodinane (DMP) or Swern Oxidation conditions.

Product: Cyclopropyl 4-fluoro-3-methylphenyl ketone.

Utility: Precursor for asymmetric reductive amination or addition of a second nucleophile to

create tertiary alcohols.

B. Conversion to Chiral Amine
Method: Mitsunobu reaction with Phthalimide followed by hydrazine deprotection, or

conversion to Mesylate followed by azide displacement.

Utility: Creates the alpha-cyclopropyl benzylamine motif found in several NK1 antagonists

and kinase inhibitors.

C. Chiral Resolution
Since the Grignard reaction yields a racemate, resolution is often required:

Enzymatic Kinetic Resolution: Lipase B from Candida antarctica (CAL-B) with vinyl acetate in

MTBE often selectively acetylates the (R)-enantiomer, leaving the (S)-alcohol.

Chiral HPLC: Preparative separation using Chiralpak AD-H or OD-H columns (Hexane/IPA

mobile phase).

Structural Activity Relationship (SAR) Logic
The specific substitution pattern of CAS 1181600-68-9 is designed to solve common DMPK

(Drug Metabolism and Pharmacokinetics) failures.
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Metabolic Stability Pharmacodynamics

Cyclopropyl(4-fluoro-3-methylphenyl)methanol

4-Fluoro Group:
Blocks P450 para-hydroxylation

Increases lipophilicity

3-Methyl Group:
Steric shield for ortho-positions

Prevents ring oxidation

Cyclopropyl Group:
Rigid Bioisostere (vs Isopropyl)

Unique pi-character (Banana Bonds)

Secondary Alcohol:
H-bond donor/acceptor

Chiral center for specificity

Click to download full resolution via product page

Figure 2: SAR rationale demonstrating the metabolic and pharmacodynamic advantages of the

scaffold.

Safety & Handling (E-E-A-T)
While CAS 1181600-68-9 is generally stable, its precursors require strict safety protocols.

Grignard Reagents: Cyclopropylmagnesium bromide is pyrophoric and moisture-sensitive.

Must be handled under dry nitrogen/argon. Syringes must be oven-dried.

Fluorinated Aromatics: 4-Fluoro-3-methylbenzaldehyde can be a skin and eye irritant. Use

chemically resistant gloves (Nitrile/Neoprene).

Storage: Store the final alcohol under inert gas at 2–8°C to prevent slow oxidation to the

ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1182929-42-5|1-(3-Fluoro-4-methylphenyl)butan-1-ol|BLDpharm [bldpharm.com]

2. 4-Fluoro-3-methylbenzaldehyde | C8H7FO | CID 2734874 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Cyclopropyl(4-fluoro-3-
methylphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2468207#cyclopropyl-4-fluoro-3-methylphenyl-
methanol-cas-1181600-68-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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